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Compound of Interest

Compound Name: 2-Ethoxypropanoy! chloride

Cat. No.: B15347068

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of 2-ethoxypropanoyl chloride, a
compound of interest in synthetic organic chemistry and potential applications in drug
development. Due to its nature as a reactive acyl chloride, it is typically synthesized as needed
from its corresponding carboxylic acid rather than being commercially available as a stable,
stock chemical. This guide will cover its identifiers by way of its precursor, a detailed
experimental protocol for its synthesis, and a logical workflow for its preparation.

Identifiers and Physicochemical Properties

While a specific CAS number for 2-ethoxypropanoyl chloride is not readily found in major
chemical databases, its precursor, 2-ethoxypropanoic acid, is well-documented. The identifiers
and properties of 2-ethoxypropanoic acid are crucial for the synthesis and characterization of
the target acyl chloride.
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Identifier

Value

Chemical Name

2-Ethoxypropanoic acid

CAS Number 53103-75-6[1][2]
PubChem CID 15268841[2]
Molecular Formula CsH1003[1][2]

Molecular Weight 118.13 g/mol [1][2]
nChi InChl=1S/C5H1003/c1-3-8-
n
4(2)5(6)7/h4H,3H2,1-2H3,(H,6,7)[2]
InChlKey XBHQOMRKOUANQQ-UHFFFAOY SA-N[2]

Canonical SMILES

CCOC(C)C(=0)0[2]

Physical Form

Solid[3]

Experimental Protocol: Synthesis of 2-
Ethoxypropanoyl Chloride

The synthesis of 2-ethoxypropanoyl chloride from 2-ethoxypropanoic acid is a standard

conversion of a carboxylic acid to an acyl chloride. A common and effective method involves

the use of thionyl chloride (SOCIz2).

Reaction:

C2HsOCH(CH3)COOH + SOClz —» C2HsOCH(CH3)COCI + SOz + HCI

Materials:

2-Ethoxypropanoic acid

Thionyl chloride (SOCI2)

Anhydrous dichloromethane (DCM) or other inert solvent (e.g., toluene)

Dry glassware (round-bottom flask, condenser with a drying tube, dropping funnel)
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e Magnetic stirrer and stir bar

e Heating mantle or oil bath

« Distillation apparatus for purification
Procedure:

e Setup: Assemble a dry round-bottom flask equipped with a magnetic stir bar, a dropping
funnel, and a reflux condenser. The condenser should be fitted with a drying tube containing
a suitable desiccant (e.g., calcium chloride) to protect the reaction from atmospheric
moisture. The entire apparatus should be under an inert atmosphere (e.g., nitrogen or
argon).

o Reactant Preparation: In the round-bottom flask, dissolve 1 equivalent of 2-ethoxypropanoic
acid in a minimal amount of anhydrous dichloromethane.

« Addition of Thionyl Chloride: From the dropping funnel, add an excess (typically 1.5 to 2
equivalents) of thionyl chloride dropwise to the stirred solution of the carboxylic acid at room
temperature. The addition should be slow to control the evolution of sulfur dioxide and
hydrogen chloride gas.

o Reaction: After the addition is complete, the reaction mixture is gently heated to reflux (the
boiling point of the solvent) for 1-2 hours. The progress of the reaction can be monitored by
the cessation of gas evolution.

o Work-up and Purification: Once the reaction is complete, the excess thionyl chloride and the
solvent are removed by distillation, initially at atmospheric pressure and then under reduced
pressure. The resulting crude 2-ethoxypropanoyl chloride can be further purified by
fractional distillation under reduced pressure to yield the pure product.

Safety Precautions:

e Thionyl chloride is a corrosive and lachrymatory substance. All manipulations should be
performed in a well-ventilated fume hood.

e The reaction evolves toxic gases (SO2z and HCI), which must be scrubbed or vented safely.
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o Appropriate personal protective equipment (gloves, safety glasses, lab coat) must be worn at
all times.

Logical Workflow for Synthesis

The following diagram illustrates the logical progression from the starting material to the final
product.

2-Ethoxypropanoic Acid l
Thionyl Chloride (SOCIz) Reaction at Reflux Mﬁ Distillation under Reduced Pressure> Purified Product 2-Ethoxypropanoyl Chloride

Inert Solvent (e.g., DCM)

Click to download full resolution via product page

Caption: Synthesis workflow for 2-ethoxypropanoyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 2-Ethoxypropanoyl
Chloride: Synthesis and Identification]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15347068#2-ethoxypropanoyl-chloride-cas-number-
and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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